Cas no 2172290-85-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid
- EN300-1564276
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
- 2172290-85-4
-
- Inchi: 1S/C23H22N4O5/c1-27-12-19(21(26-27)22(29)30)25-20(28)10-11-24-23(31)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11,13H2,1H3,(H,24,31)(H,25,28)(H,29,30)
- InChI Key: WVWBUTACQYZXJJ-UHFFFAOYSA-N
- SMILES: O(C(NCCC(NC1=CN(C)N=C1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.15901982g/mol
- Monoisotopic Mass: 434.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 123Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1564276-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1564276-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 50mg |
$768.0 | 2023-09-24 | ||
| Enamine | EN300-1564276-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-3-carboxylic acid |
2172290-85-4 | 100mg |
$804.0 | 2023-09-24 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid
Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4)
The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole-carboxylic acid moiety makes it a versatile intermediate for peptide synthesis and small-molecule drug design.
Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and pharmacological properties. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been explored, with particular emphasis on its role in the development of protease inhibitors and kinase modulators.
One of the key findings from recent research is the compound's potential in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of cellular responses to stress and inflammation. These findings suggest that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.
Furthermore, the compound's compatibility with various drug delivery systems, including nanoparticles and liposomes, has been investigated. These studies aim to improve the compound's pharmacokinetic profile and reduce potential side effects. Preliminary results indicate that encapsulation of the compound in nanocarriers enhances its solubility and targeted delivery to diseased tissues, thereby increasing its therapeutic index.
In conclusion, the ongoing research on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS: 2172290-85-4) highlights its significant potential in medicinal chemistry and drug development. Future studies are expected to focus on optimizing its structure-activity relationships (SAR) and exploring its applications in combination therapies. The compound's versatility and promising biological activity make it a valuable candidate for further investigation in the quest for new and effective therapeutic agents.
2172290-85-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)